molecular formula C8H10N2OS B3040348 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one CAS No. 191729-27-8

3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one

Cat. No. B3040348
CAS RN: 191729-27-8
M. Wt: 182.25 g/mol
InChI Key: GZSQWEHWKBBIEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one, also known as DMAT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMAT is a thiazole-based compound that has been synthesized using different methods.

Mechanism of Action

3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one inhibits the activity of protein kinases by binding to the ATP-binding site of the kinase domain. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been shown to inhibit the activity of various protein kinases, including JAK2, FLT3, and CK2. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has also been shown to inhibit the activity of Aurora kinases, which play a crucial role in the regulation of cell division. The inhibition of protein kinases by 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one leads to the inhibition of various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and physiological effects:
3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been shown to have various biochemical and physiological effects. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has also been shown to have anti-inflammatory effects by inhibiting the activity of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammatory responses. In addition, 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been shown to have neuroprotective effects by inhibiting the activity of GSK-3β, a protein kinase that plays a crucial role in the regulation of neuronal survival and function.

Advantages and Limitations for Lab Experiments

3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has several advantages for lab experiments. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one is a small molecule that can be easily synthesized and purified. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one is also stable under physiological conditions, making it suitable for in vitro and in vivo studies. However, 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has some limitations for lab experiments. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has poor solubility in water, which can limit its use in some experiments. In addition, 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has low selectivity for protein kinases, which can lead to off-target effects.

Future Directions

There are several future directions for the study of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one. One future direction is the development of more selective inhibitors of protein kinases. Another future direction is the study of the role of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one in the regulation of other cellular processes, such as autophagy and mitophagy. In addition, the study of the pharmacokinetics and pharmacodynamics of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one in vivo is an important future direction for the development of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one as a therapeutic agent. Finally, the study of the potential applications of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one in other fields, such as material science and catalysis, is an exciting future direction for the study of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one.

Scientific Research Applications

3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been shown to inhibit the activity of protein kinases, which play a crucial role in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has also been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In addition, 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

3-(dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N2OS/c1-10(2)5-3-7(11)8-9-4-6-12-8/h3-6H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GZSQWEHWKBBIEM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C=CC(=O)C1=NC=CS1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10N2OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

182.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one
Reactant of Route 2
Reactant of Route 2
3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one
Reactant of Route 3
Reactant of Route 3
3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one
Reactant of Route 4
Reactant of Route 4
3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one
Reactant of Route 5
Reactant of Route 5
3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one
Reactant of Route 6
Reactant of Route 6
3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.